![molecular formula C17H15N3O4S2 B2804628 N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide CAS No. 921793-87-5](/img/structure/B2804628.png)
N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide
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Overview
Description
N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide, also known as MS-PPOH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmacology, biochemistry, and physiology.
Mechanism of Action
The mechanism of action of N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide is not fully understood, but studies have suggested that it acts by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. This compound has also been shown to modulate the activity of various other enzymes and signaling pathways, including protein kinase C (PKC) and the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have suggested that it can reduce inflammation and pain by inhibiting the production of prostaglandins. This compound has also been shown to modulate the activity of various enzymes and signaling pathways, which may have implications for various biological processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide is its potent anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of chronic pain and inflammatory diseases. This compound also has potential applications in biochemistry and physiology, as it can modulate the activity of various enzymes and signaling pathways.
However, there are also limitations to the use of this compound in lab experiments. For example, it may have off-target effects on other enzymes and signaling pathways, which may complicate the interpretation of experimental results. Additionally, the synthesis of this compound can be challenging and may require specialized equipment and expertise.
Future Directions
There are several future directions for research on N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide. One potential direction is to further investigate its anti-inflammatory and analgesic properties and its potential applications in the treatment of chronic pain and inflammatory diseases. Another potential direction is to study its effects on other enzymes and signaling pathways, which may have implications for various biological processes. Finally, further research is needed to optimize the synthesis of this compound and develop more efficient and cost-effective methods for its production.
Synthesis Methods
The synthesis of N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide involves the reaction of 4-(6-methylsulfonylpyridazin-3-yl)aniline with benzenesulfonyl chloride. This reaction is catalyzed by triethylamine and occurs in the presence of a solvent such as dichloromethane. The resulting product is this compound, which can be purified through recrystallization or column chromatography.
Scientific Research Applications
N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide has been extensively studied for its potential applications in various scientific research areas. One of the most significant applications of this compound is in the field of pharmacology. Studies have shown that this compound has potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases such as rheumatoid arthritis.
In addition to its pharmacological applications, this compound has also been studied for its potential use in biochemistry and physiology. Studies have shown that this compound can modulate the activity of various enzymes and signaling pathways, making it a potential tool for studying the molecular mechanisms underlying various biological processes.
properties
IUPAC Name |
N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O4S2/c1-25(21,22)17-12-11-16(18-19-17)13-7-9-14(10-8-13)20-26(23,24)15-5-3-2-4-6-15/h2-12,20H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXLKIYXXEFVFER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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